Cas no 88456-70-6 (Ketotifen N-Oxide)

Ketotifen N-Oxide is a metabolite of Ketotifen, a well-known antihistamine and mast cell stabilizer. This compound is of interest in pharmacological research due to its potential role in understanding the metabolic pathways and bioavailability of Ketotifen. Its oxidized structure may influence its pharmacokinetic properties, such as solubility and distribution, making it a subject of study for drug metabolism and stability analyses. Ketotifen N-Oxide is primarily utilized in analytical and preclinical research to investigate the biotransformation of Ketotifen and its effects on therapeutic efficacy. The compound is valued for its relevance in developing sensitive assays and advancing insights into antihistamine metabolism.
Ketotifen N-Oxide structure
Ketotifen N-Oxide structure
Product Name:Ketotifen N-Oxide
CAS No:88456-70-6
MF:C19H19NO2S
MW:325.42466378212
CID:1063709
Update Time:2025-10-28

Ketotifen N-Oxide Chemical and Physical Properties

Names and Identifiers

    • Ketotifen N-Oxide
    • 10-(1-methyl-1-oxidopiperidin-1-ium-4-ylidene)-5H-benzo[1,2]cyclohepta[3,4-b]thiophen-4-one
    • 4,9-Dihydro-4-(1-methyl-4-piperidinylidene)-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one N-oxide
    • 10H-Benzo[4,5]cyclohepta[1,2-b]thiophen-10-one, 4,9-dihydro-4-(1-methyl-4-piperidinylidene)-, N-oxide (ZCI)
    • 4,9-Dihydro-4-(1-methyl-1-oxido-4-piperidinylidene)-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one (ACI)
    • 4-[(aRaS)-1-Methylpiperidin-4-ylidene]-4,9-dihydro-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one N-Oxide (Ketotifen N-Oxide)
    • Inchi: 1S/C19H19NO2S/c1-20(22)9-6-13(7-10-20)18-15-5-3-2-4-14(15)12-17(21)19-16(18)8-11-23-19/h2-5,8,11H,6-7,9-10,12H2,1H3/b18-13-
    • InChI Key: FDAHLWKMNJCURA-AQTBWJFISA-N
    • SMILES: O=C1CC2C(=CC=CC=2)/C(=C2\CC[N+](C)([O-])CC\2)/C2=C1SC=C2

Computed Properties

  • Exact Mass: 325.11400

Experimental Properties

  • Solubility: Dissolution (81 g/l) (25 º C),
  • PSA: 74.74000
  • LogP: 3.98580

Ketotifen N-Oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
K315115-50mg
Ketotifen N-Oxide
88456-70-6
50mg
145.00 2021-08-04
TRC
K315115-500mg
Ketotifen N-Oxide
88456-70-6
500mg
1175.00 2021-08-04

Ketotifen N-Oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen peroxide
Reference
Studies on synthetic drugs. The 9- and 10-oxo derivatives of 9,10-dihydro-4H-benzo[4,5]-cyclohepta[1,2-b]thiophenes
Waldvogel, Erwin; et al, Helvetica Chimica Acta, 1976, 59(3), 866-77

Ketotifen N-Oxide Raw materials

Ketotifen N-Oxide Preparation Products

Additional information on Ketotifen N-Oxide

Ketotifen N-Oxide: A Comprehensive Overview

Ketotifen N-Oxide, also known by its CAS No. 88456-70-6, is a compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of ketotifen, a well-known antihistamine and mast cell stabilizer, and its N-oxide form introduces unique properties that make it a subject of interest for researchers and industry professionals alike.

The chemical structure of Ketotifen N-Oxide is characterized by the presence of an N-oxide group, which alters the physicochemical properties of the parent compound. This modification can influence its solubility, stability, and bioavailability, making it a promising candidate for various applications. Recent studies have explored the potential of Ketotifen N-Oxide in drug delivery systems, where its enhanced solubility properties could improve the efficacy of pharmaceutical formulations.

One of the most notable aspects of Ketotifen N-Oxide is its pharmacological profile. Research indicates that this compound retains the antihistaminic activity of ketotifen while exhibiting additional benefits. For instance, studies have shown that Ketotifen N-Oxide may possess anti-inflammatory properties, which could expand its therapeutic applications beyond traditional allergy treatments. These findings are supported by preclinical trials that demonstrate its ability to inhibit inflammatory mediators such as cytokines and chemokines.

The synthesis of Ketotifen N-Oxide involves a multi-step process that typically includes oxidation reactions. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. For example, researchers have explored the use of oxidizing agents derived from renewable resources, which not only reduce environmental impact but also enhance the scalability of production processes.

In terms of applications, Ketotifen N-Oxide has shown potential in both pharmaceutical and cosmetic industries. In pharmaceuticals, it is being investigated as a component in topical formulations due to its improved skin penetration and reduced systemic side effects. In cosmetics, its anti-inflammatory properties make it a candidate for products targeting sensitive or irritated skin.

Moreover, Ketotifen N-Oxide has been studied for its potential in treating conditions beyond allergies. Emerging research suggests that it may play a role in managing chronic inflammatory diseases such as asthma and eczema. Clinical trials are currently underway to evaluate its efficacy and safety profiles in these contexts.

From an analytical standpoint, the characterization of Ketotifen N-Oxide has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards in both research and manufacturing.

In conclusion, Ketotifen N-Oxide (CAS No. 88456-70-6) represents a significant advancement in the development of antihistamines with enhanced therapeutic profiles. Its unique chemical properties, coupled with ongoing research into its applications, position it as a valuable asset in various industries. As further studies unfold, the potential for Ketotifen N-Oxide to revolutionize treatment options for inflammatory conditions continues to grow.

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